7,9-Dihydro-7,9-dimethyl-1H-purine-2,6,8(3H)-trione
7,9-Dihydro-7,9-dimethyl-1H-purine-2,6,8(3H)-trione
7, 9-Dimethyluric acid, also known as 7, 9-dimethylate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 7, 9-Dimethyluric acid is soluble (in water) and a very weakly acidic compound (based on its pKa). 7, 9-Dimethyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 7, 9-dimethyluric acid is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
19039-41-9
VCID:
VC21068799
InChI:
InChI=1S/C7H8N4O3/c1-10-3-4(11(2)7(10)14)8-6(13)9-5(3)12/h1-2H3,(H2,8,9,12,13)
SMILES:
CN1C2=C(NC(=O)NC2=O)N(C1=O)C
Molecular Formula:
C7H8N4O3
Molecular Weight:
196.16 g/mol
7,9-Dihydro-7,9-dimethyl-1H-purine-2,6,8(3H)-trione
CAS No.: 19039-41-9
Cat. No.: VC21068799
Molecular Formula: C7H8N4O3
Molecular Weight: 196.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 7, 9-Dimethyluric acid, also known as 7, 9-dimethylate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. 7, 9-Dimethyluric acid is soluble (in water) and a very weakly acidic compound (based on its pKa). 7, 9-Dimethyluric acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 7, 9-dimethyluric acid is primarily located in the cytoplasm. |
|---|---|
| CAS No. | 19039-41-9 |
| Molecular Formula | C7H8N4O3 |
| Molecular Weight | 196.16 g/mol |
| IUPAC Name | 7,9-dimethyl-3H-purine-2,6,8-trione |
| Standard InChI | InChI=1S/C7H8N4O3/c1-10-3-4(11(2)7(10)14)8-6(13)9-5(3)12/h1-2H3,(H2,8,9,12,13) |
| Standard InChI Key | ZWFQLYWQCGUUNB-UHFFFAOYSA-N |
| SMILES | CN1C2=C(NC(=O)NC2=O)N(C1=O)C |
| Canonical SMILES | CN1C2=C(NC(=O)NC2=O)N(C1=O)C |
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